Cas no 1227593-43-2 (6-Bromo-3-hydroxy-2-(trifluoromethyl)pyridine)

• Product Name: 6-Bromo-3-hydroxy-2-(trifluoromethyl)pyridine
• CAS No: 1227593-43-2
• MF: C₆H₃BrF₃NO
• MW: 241.993331193924
• CID: 4689332
• Update Time: 2025-07-22

6-Bromo-3-hydroxy-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-bromo-3-hydroxy-2-(trifluoromethyl)pyridine
• FCH1344424
• 6-Bromo-3-hydroxy-2-(trifluoromethyl)pyridine

• Inchi： 1S/C6H3BrF3NO/c7-4-2-1-3(12)5(11-4)6(8,9)10/h1-2,12H
• InChI Key： SDKHTKZPJZZXSJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C(F)(F)F)=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Topological Polar Surface Area: 33.1

Additional information on 6-Bromo-3-hydroxy-2-(trifluoromethyl)pyridine

Introduction to 6-Bromo-3-hydroxy-2-(trifluoromethyl)pyridine (CAS No: 1227593-43-2)

6-Bromo-3-hydroxy-2-(trifluoromethyl)pyridine is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. With the CAS number 1227593-43-2, this compound serves as a crucial intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the presence of a bromo substituent, a hydroxyl group, and a trifluoromethyl group on a pyridine backbone, make it an attractive scaffold for medicinal chemists seeking to develop novel therapeutic agents.

The bromo and hydroxyl functional groups on the pyridine ring provide reactive sites for further chemical modifications, enabling the construction of complex molecular architectures. The trifluoromethyl group, on the other hand, is known for its ability to enhance metabolic stability and binding affinity in drug candidates. These characteristics have positioned 6-Bromo-3-hydroxy-2-(trifluoromethyl)pyridine as a valuable building block in the discovery and development of small-molecule drugs targeting various diseases.

In recent years, there has been a surge in research focused on developing new treatments for infectious diseases, cancer, and neurological disorders. The compound's structural motif has been explored in several high-profile studies aimed at identifying potent inhibitors of key biological pathways. For instance, researchers have utilized derivatives of 6-Bromo-3-hydroxy-2-(trifluoromethyl)pyridine to develop novel antibiotics targeting resistant bacterial strains. The trifluoromethyl group plays a critical role in improving the pharmacokinetic properties of these antibiotics by increasing their lipophilicity and reducing susceptibility to metabolic degradation.

Moreover, the 6-Bromo-3-hydroxy-2-(trifluoromethyl)pyridine scaffold has been investigated in the context of oncology research. Several studies have demonstrated its potential as a precursor for kinase inhibitors, which are essential in treating various types of cancer. The bromo substituent allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of diverse aryl or heteroaryl groups. These modifications have led to the discovery of several lead compounds with promising anticancer activity.

The hydroxyl group in 6-Bromo-3-hydroxy-2-(trifluoromethyl)pyridine also offers opportunities for further derivatization. Researchers have explored its use in generating glycosidic linkages or incorporating sugar moieties, which are common features in many biologically active molecules. This approach has been particularly useful in developing antiviral agents, where sugar-based scaffolds play a crucial role in mimicking natural substrates and inhibiting viral replication.

Recent advancements in computational chemistry and machine learning have further accelerated the discovery process using 6-Bromo-3-hydroxy-2-(trifluoromethyl)pyridine as an intermediate. These tools allow researchers to predict the biological activity of different derivatives with high accuracy before conducting costly wet-lab experiments. This high-throughput virtual screening approach has been instrumental in identifying novel drug candidates with improved efficacy and reduced toxicity.

The compound's versatility is also reflected in its application as a ligand in coordination chemistry. The combination of nitrogen donor atoms from the pyridine ring and other functional groups provides multiple binding sites for metal ions. This property has been exploited in designing catalysts for organic transformations and sensors for detecting metal ions in environmental samples. Such applications highlight the broad utility of 6-Bromo-3-hydroxy-2-(trifluoromethyl)pyridine beyond pharmaceuticals.

In conclusion, 6-Bromo-3-hydroxy-2-(trifluoromethyl)pyridine (CAS No: 1227593-43-2) is a multifaceted compound with significant potential across multiple domains of chemical research. Its unique structural features make it an indispensable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications and derivatives, this compound is poised to remain at the forefront of innovation in drug discovery and materials science.